[(1R,3S)-3-(3,4-Dichlorophenyl)-2,3-dihydro-1H-inden-1-yl]-methylazanium;chloride
[(1R,3S)-3-(3,4-Dichlorophenyl)-2,3-dihydro-1H-inden-1-yl]-methylazanium;chloride
Indatraline HCl is a potent inhibitor of dopamine, norepinephrine and serotonin uptake.
Brand Name:
Vulcanchem
CAS No.:
96850-13-4
VCID:
VC0530604
InChI:
InChI=1S/C16H15Cl2N.ClH/c1-19-16-9-13(11-4-2-3-5-12(11)16)10-6-7-14(17)15(18)8-10;/h2-8,13,16,19H,9H2,1H3;1H/t13-,16+;/m0./s1
SMILES:
CNC1CC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl
Molecular Formula:
C16H16Cl3N
Molecular Weight:
328.7 g/mol
[(1R,3S)-3-(3,4-Dichlorophenyl)-2,3-dihydro-1H-inden-1-yl]-methylazanium;chloride
CAS No.: 96850-13-4
Inhibitors
VCID: VC0530604
Molecular Formula: C16H16Cl3N
Molecular Weight: 328.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 96850-13-4 |
---|---|
Product Name | [(1R,3S)-3-(3,4-Dichlorophenyl)-2,3-dihydro-1H-inden-1-yl]-methylazanium;chloride |
Molecular Formula | C16H16Cl3N |
Molecular Weight | 328.7 g/mol |
IUPAC Name | (1R,3S)-3-(3,4-dichlorophenyl)-N-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride |
Standard InChI | InChI=1S/C16H15Cl2N.ClH/c1-19-16-9-13(11-4-2-3-5-12(11)16)10-6-7-14(17)15(18)8-10;/h2-8,13,16,19H,9H2,1H3;1H/t13-,16+;/m0./s1 |
Standard InChIKey | QICQDZXGZOVTEF-MELYUZJYSA-N |
Isomeric SMILES | C[NH2+][C@@H]1C[C@H](C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.[Cl-] |
SMILES | CNC1CC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl |
Canonical SMILES | C[NH2+]C1CC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.[Cl-] |
Appearance | Solid powder |
Description | Indatraline HCl is a potent inhibitor of dopamine, norepinephrine and serotonin uptake. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Indatraline HCl; Indatraline HCl salt; Indatraline Hydrochloride; Indatraline Hydrochloride salt; |
Reference | 1: Tirelli E, Geter-Douglass B, Witkin JM. gamma-Aminobutyric acidA agonists differentially augment gnawing induced by indirect-acting dopamine agonists in C57BL/6J mice. J Pharmacol Exp Ther. 1998 Jan;284(1):116-24. PubMed PMID: 9435169. |
PubChem Compound | 10314472 |
Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume